molecular formula C22H35N3O3 B7028213 N-[1-[3-methoxy-4-(3-methylbutoxy)phenyl]ethyl]-1,4-diazabicyclo[3.2.2]nonane-4-carboxamide

N-[1-[3-methoxy-4-(3-methylbutoxy)phenyl]ethyl]-1,4-diazabicyclo[3.2.2]nonane-4-carboxamide

Cat. No.: B7028213
M. Wt: 389.5 g/mol
InChI Key: XFBJBKVKMVRKHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-[3-methoxy-4-(3-methylbutoxy)phenyl]ethyl]-1,4-diazabicyclo[322]nonane-4-carboxamide is a complex organic compound with a unique structure that includes a diazabicyclo nonane ring system

Properties

IUPAC Name

N-[1-[3-methoxy-4-(3-methylbutoxy)phenyl]ethyl]-1,4-diazabicyclo[3.2.2]nonane-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H35N3O3/c1-16(2)9-14-28-20-6-5-18(15-21(20)27-4)17(3)23-22(26)25-13-12-24-10-7-19(25)8-11-24/h5-6,15-17,19H,7-14H2,1-4H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFBJBKVKMVRKHK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CCOC1=C(C=C(C=C1)C(C)NC(=O)N2CCN3CCC2CC3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H35N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[3-methoxy-4-(3-methylbutoxy)phenyl]ethyl]-1,4-diazabicyclo[3.2.2]nonane-4-carboxamide typically involves multiple steps, starting from commercially available precursors. The key steps include:

    Formation of the Diazabicyclo Nonane Ring: This can be achieved through a series of cyclization reactions involving appropriate amine and carboxylic acid derivatives.

    Introduction of the Phenyl Group: The phenyl group with methoxy and methylbutoxy substituents is introduced through electrophilic aromatic substitution reactions.

    Coupling Reactions: The final coupling of the phenyl group with the diazabicyclo nonane ring is achieved using amide bond formation techniques, often employing reagents like carbodiimides or coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to improve yield and reduce costs. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the synthesis using bulk reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

N-[1-[3-methoxy-4-(3-methylbutoxy)phenyl]ethyl]-1,4-diazabicyclo[3.2.2]nonane-4-carboxamide can undergo various chemical reactions, including:

    Oxidation: The methoxy and methylbutoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

    Reduction: The compound can be reduced to modify the diazabicyclo nonane ring or the phenyl substituents.

    Substitution: Electrophilic or nucleophilic substitution reactions can occur on the phenyl ring or the diazabicyclo nonane ring.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) are employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group may yield a methoxybenzaldehyde derivative, while reduction of the diazabicyclo nonane ring could lead to a partially hydrogenated product.

Scientific Research Applications

N-[1-[3-methoxy-4-(3-methylbutoxy)phenyl]ethyl]-1,4-diazabicyclo[3.2.2]nonane-4-carboxamide has several scientific research applications:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as a ligand in receptor binding studies.

    Medicine: Explored for its pharmacological properties, including potential therapeutic effects.

    Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[1-[3-methoxy-4-(3-methylbutoxy)phenyl]ethyl]-1,4-diazabicyclo[3.2.2]nonane-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

N-[1-[3-methoxy-4-(3-methylbutoxy)phenyl]ethyl]-1,4-diazabicyclo[3.2.2]nonane-4-carboxamide is unique due to its diazabicyclo nonane ring system, which imparts distinct chemical and biological properties compared to other similar compounds. This structural feature may enhance its binding affinity and specificity for certain molecular targets, making it a valuable compound for research and development.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.